6-bromo-N-(2,4-dichlorophenyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: 6-bromo-N-(2,4-dichlorophenyl)-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C16H8BrCl2NO3/c17-9-1-4-14-8(5-9)6-11(16(22)23-14)15(21)20-13-3-2-10(18)7-12(13)19/h1-7H,(H,20,21)
• InChI Key: IVQIMEFLFHGEHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)NC(=O)C2=CC3=C(C=CC(=C3)Br)OC2=O
• Molecular Formula: C16H8BrCl2NO3
• Molecular Weight: 413.0 g/mol

Description

6-bromo-N-(2,4-dichlorophenyl)-2-oxo-2H-chromene-3-carboxamide is a chemical compound that belongs to the class of chromene derivatives. It has gained significant attention in scientific research due to its potential pharmacological properties.

Mechanism of Action

The exact mechanism of action of 6-bromo-N-(2,4-dichlorophenyl)-2-oxo-2H-chromene-3-carboxamide is not fully understood. However, it is believed to exert its pharmacological effects through the inhibition of various enzymes and signaling pathways. For instance, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. Additionally, it has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain.
Biochemical and physiological effects:
6-bromo-N-(2,4-dichlorophenyl)-2-oxo-2H-chromene-3-carboxamide has been reported to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory mediators, and reduce the accumulation of amyloid-beta plaques in the brain, which are characteristic features of Alzheimer's disease. Additionally, it has been reported to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-bromo-N-(2,4-dichlorophenyl)-2-oxo-2H-chromene-3-carboxamide in lab experiments is its potential pharmacological properties. It has been shown to exhibit various activities that make it a promising candidate for the development of new drugs. Additionally, its synthesis method is relatively simple and yields a high amount of the final product.
However, there are also some limitations associated with the use of 6-bromo-N-(2,4-dichlorophenyl)-2-oxo-2H-chromene-3-carboxamide in lab experiments. One of the main limitations is the lack of understanding of its exact mechanism of action. Additionally, its potential toxicity and side effects need to be thoroughly investigated before it can be used in clinical trials.

Future Directions

There are several future directions for the research on 6-bromo-N-(2,4-dichlorophenyl)-2-oxo-2H-chromene-3-carboxamide. Firstly, further studies are needed to elucidate its exact mechanism of action. Secondly, its potential toxicity and side effects need to be thoroughly investigated. Thirdly, more studies are needed to investigate its potential therapeutic applications in various diseases. Lastly, the development of new derivatives of 6-bromo-N-(2,4-dichlorophenyl)-2-oxo-2H-chromene-3-carboxamide may lead to the discovery of more potent and selective drugs.
In conclusion, 6-bromo-N-(2,4-dichlorophenyl)-2-oxo-2H-chromene-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. Its synthesis method is relatively simple, and it has been reported to exhibit anticancer, anti-inflammatory, and antifungal activities. However, further studies are needed to fully understand its mechanism of action and potential therapeutic applications.

Scientific Research Applications

6-bromo-N-(2,4-dichlorophenyl)-2-oxo-2H-chromene-3-carboxamide has been extensively studied for its potential pharmacological properties. It has been reported to exhibit anticancer, anti-inflammatory, and antifungal activities. Additionally, it has shown promising results in the treatment of Alzheimer's disease and Parkinson's disease.